Cas no 108574-98-7 (4-Bromo-2,3,5,6-tetrafluorobenzaldehyde)

• Product Name: 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde
• CAS No: 108574-98-7
• MF: C₇HBrF₄O
• MW: 256.979855298996
• MDL: MFCD31652790
• CID: 2624432
• PubChem ID: 13670570
• Update Time: 2025-06-26

4-Bromo-2,3,5,6-tetrafluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3,5,6-tetrafluorobenzaldehyde
• 108574-98-7
• W17265
• Benzaldehyde, 4-bromo-2,3,5,6-tetrafluoro-
• ABQIERQXAUMNCS-UHFFFAOYSA-N
• EN300-6508492
• SCHEMBL9322221
• DTXSID80546335
• MFCD31652790
• C7HBrF4O
• AKOS037645982
• CS-0059751
• Z2733548800
• SY252934
• AS-65487
• DTXCID60497119
• IEA57498
• 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde

• MDL： MFCD31652790
• Inchi： 1S/C7HBrF4O/c8-3-6(11)4(9)2(1-13)5(10)7(3)12/h1H
• InChI Key： ABQIERQXAUMNCS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=O)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 255.91469g/mol
• Monoisotopic Mass: 255.91469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde

Recent Advances in the Application of 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde (CAS: 108574-98-7) in Chemical Biology and Pharmaceutical Research

4-Bromo-2,3,5,6-tetrafluorobenzaldehyde (CAS: 108574-98-7) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various bioactive molecules, including potential drug candidates and diagnostic agents. Its unique chemical properties, such as high reactivity and stability under physiological conditions, make it an attractive scaffold for designing novel therapeutic agents.

Recent studies have explored the utility of 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully incorporated this compound into the synthesis of fluorinated analogs of known drugs, demonstrating improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of fluorinated kinase inhibitors, which exhibited enhanced selectivity and potency compared to their non-fluorinated counterparts.

In addition to its applications in drug development, 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde has been employed in the design of fluorescent probes for biological imaging. A recent study in Analytical Chemistry (2024) reported the synthesis of a novel fluorescent probe based on this compound, which was used to detect reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases.

The compound's role in materials science has also been investigated. Researchers have utilized 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde as a precursor for the synthesis of fluorinated polymers with unique properties, such as high thermal stability and chemical resistance. These polymers have potential applications in biomedical devices and drug delivery systems. A 2024 study in Advanced Materials showcased the development of a fluoropolymer-based drug carrier that exhibited controlled release properties and improved biocompatibility.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic fluorination, have addressed some of these issues. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improved yield and reduced environmental impact. These developments are expected to facilitate broader adoption of this compound in industrial and academic research settings.

In conclusion, 4-Bromo-2,3,5,6-tetrafluorobenzaldehyde (CAS: 108574-98-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug design to materials science, underscore its importance in advancing scientific and technological innovation. Future research is likely to explore new synthetic routes and applications, further expanding its utility in the field.